Cas no 2901106-99-6 ((4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane)

• Product Name: (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane
• CAS No: 2901106-99-6
• MF: C₁₅H₁₀F₆O₂S
• MW: 368.294124126434
• CID: 6796346
• PubChem ID: 171368083
• Update Time: 2025-05-23

(4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2901106-99-6
• MFCD34763165
• (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane

• Inchi： 1S/C15H10F6O2S/c1-24-13-7-10(6-12(8-13)23-15(19,20)21)9-2-4-11(5-3-9)22-14(16,17)18/h2-8H,1H3
• InChI Key： FMLFCPWDSDVRBJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)OC(F)(F)F

Computed Properties

• Exact Mass: 368.03056970g/mol
• Monoisotopic Mass: 368.03056970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 43.8Ų

Additional information on (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane

2901106-99-6: A Comprehensive Overview of (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane

The compound 2901106-99-6, also known as (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane, is a highly specialized organic compound with significant applications in modern chemistry. This compound belongs to the class of sulfides, characterized by the presence of a sulfur atom bonded to two organic groups. The molecule's structure features a biphenyl system with trifluoromethoxy substituents, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of biphenyl sulfides in various chemical reactions, particularly in the field of organocatalysis. The trifluoromethoxy group is known for its electron-withdrawing nature, which enhances the electrophilic character of the aromatic ring. This makes 2901106-99-6 an attractive candidate for use in Suzuki-Miyaura coupling reactions, where the activation of aryl halides is a critical step. The presence of two trifluoromethoxy groups further amplifies this effect, making the compound highly reactive under mild conditions.

One of the most intriguing aspects of (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane is its role in asymmetric synthesis. Researchers have demonstrated that this compound can act as a chiral auxiliary in the synthesis of biologically active molecules. The biphenyl system provides a rigid framework that facilitates enantioselective bond formation, which is essential in drug discovery and development.

In terms of physical properties, 2901106-99-6 exhibits a high melting point due to its extended conjugation and strong intermolecular forces. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-phase reactions. Additionally, the compound's stability under thermal and oxidative conditions has been thoroughly investigated, making it a reliable reagent in various industrial applications.

The synthesis of (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane involves a multi-step process that begins with the preparation of the biphenyl derivative. The introduction of the trifluoromethoxy groups is typically achieved through nucleophilic aromatic substitution, followed by sulfurization using methyl thiolate. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, 2901106-99-6 has been evaluated for its biodegradability and toxicity. Studies indicate that the compound undergoes slow degradation under aerobic conditions, which raises concerns about its long-term impact on ecosystems. However, its application in controlled industrial settings minimizes these risks.

In conclusion, (4',5-Bis(trifluoromethoxy)-[1,1'-biphenyl]-3-yl)(methyl)sulfane (CAS No: 2901106-99-6) is a versatile compound with wide-ranging applications in organic synthesis and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in the field of chemistry is expected to grow further.